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Compound of Interest

Compound Name: Benzo[b]thiophen-2(3H)-one

Cat. No.: B041337

An In-depth Technical Guide to Benzo[b]thiophen-2(3H)-one: Discovery, Synthesis, and
Properties

Introduction

Benzo[b]thiophen-2(3H)-one, also known by its trivial name 2-thioindoxyl, is a sulfur-
containing heterocyclic compound. It consists of a benzene ring fused to a thiophene ring, with
a ketone group at the 2-position of the thiophene ring. This scaffold is of significant interest to
researchers and professionals in drug development due to its presence in a variety of
biologically active molecules and its utility as a versatile synthetic intermediate.[1][2]
Derivatives of benzo[b]thiophene have shown a wide array of pharmacological activities,
including anticancer, antimicrobial, anti-inflammatory, and anticonvulsant properties.[3][4][5]
This technical guide provides a comprehensive overview of the discovery, historical synthetic
evolution, physicochemical properties, and key experimental protocols related to
Benzo[b]thiophen-2(3H)-one.

Discovery and Historical Context

The history of Benzo[b]thiophen-2(3H)-one is intrinsically linked to the study of sulfur analogs
of indigo dyes. The earliest synthesis is attributed to Paul Friedlander, whose work in the late
19th and early 20th centuries on indigo and thioindigo dyes laid the foundation for the
chemistry of this class of compounds. The core structure, often referred to as thioindoxyl, was a
key intermediate in the creation of thioindigo dyes.
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Over the decades, synthetic methodologies have evolved from classical cyclization reactions to

more efficient and versatile strategies, reflecting the broader advancements in organic

synthesis. The enduring relevance of the Benzo[b]thiophen-2(3H)-one core is evident in its

incorporation into modern pharmaceuticals and photoswitchable molecules.[6]

Physicochemical and Spectroscopic Data

The fundamental properties of Benzo[b]thiophen-2(3H)-one are crucial for its application in

synthesis and materials science. The following tables summarize its key quantitative data.

ble 1: Physical and Chemical :

Property Value Source
Molecular Formula CsHeOS PubChem[7]
Molar Mass 150.20 g/mol PubChem[7]
CAS Number 496-31-1 PubChem[7]
Appearance Not specified, likely solid

Melting Point Not specified

Boiling Point Not specified

XLogP3 1.9 PubChem[7]
Hydrogen Bond Donor Count 0 PubChem[7]
Hydrogen Bond Acceptor

Count 1 PubChem[7]
Rotatable Bond Count 0 PubChem[7]
Exact Mass 150.01393598 Da PubChem[7]

Table 2: Spectroscopic Data Summary
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Spectroscopy Type Key Features and Data Source

1H NMR Spectra available from SpectraBase.[7]
Mass spectrometry data available from NIST

GC-MS

Mass Spectrometry Data Center.[7]

UV-VIS Spectra available from SpectraBase.[7]

ETIR Spectra available from SpectraBase, measured
as a capillary cell melt (crystalline phase).[7]

Synthetic Protocols and Methodologies

The synthesis of the Benzo[b]thiophen-2(3H)-one core has been approached through several
key strategies. The choice of method often depends on the desired substitution pattern and the
availability of starting materials.

Evolution of Synthetic Strategies

The synthesis of the thioindoxyl core has progressed significantly since its initial discovery.
Early methods often involved harsh conditions and offered limited scope. Modern approaches
provide milder conditions, higher yields, and greater functional group tolerance.
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Improved Scope & Yield

Intramolecular Friedel-Crafts Acylation
(Mid 20th Century)

Milder Conditions

High Efficiency & Versatility

Step 1: Thiol Alkylation

Chloroacetic acid

\\

NaOH

Thiophenol (Phenylthio)acetic acid

Step 2: Acid ChIOIidwation

Thionyl Chloride (SOCI2) =>| (Phenylthio)acetyl chloride

Lewis Acid (e.g., AICIs) Benzo[b]thiophen-2(3H)-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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